Cas no 651301-59-6 (Benzonitrile, 4-[tris(4-methylphenyl)methyl]-)
651301-59-6 structure
Product Name:Benzonitrile, 4-[tris(4-methylphenyl)methyl]-
CAS No:651301-59-6
MF:C29H25N
MW:387.515507459641
CID:406705
PubChem ID:66690379
Update Time:2025-04-19
Benzonitrile, 4-[tris(4-methylphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-[tris(4-methylphenyl)methyl]-
- 4-[tris(4-methylphenyl)methyl]benzonitrile
- 651301-59-6
- SCHEMBL452773
- DTXSID40735586
-
- Inchi: 1S/C29H25N/c1-21-4-12-25(13-5-21)29(26-14-6-22(2)7-15-26,27-16-8-23(3)9-17-27)28-18-10-24(20-30)11-19-28/h4-19H,1-3H3
- InChI Key: SWKGKWJASZCZGE-UHFFFAOYSA-N
- SMILES: N#CC1C=CC(=CC=1)C(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 387.19885
- Monoisotopic Mass: 387.198699802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
Benzonitrile, 4-[tris(4-methylphenyl)methyl]- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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